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Compound of Interest

Compound Name: Butylated triphenyl phosphate

CAS No.: 220352-35-2

Cat. No.: B15721385

Get Quote

Essential guidance for the safe handling, use, and disposal of Butylated triphenyl phosphate
in a laboratory setting, ensuring the protection of researchers and the integrity of scientific

work.

For laboratory professionals in the fields of research, discovery, and drug development,

meticulous adherence to safety protocols is paramount. This guide provides essential,

immediate safety and logistical information for the handling of Butylated triphenyl phosphate,

a common flame retardant and plasticizer. Following these procedures will help ensure a safe

laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Butylated triphenyl phosphate, a comprehensive suite of personal protective

equipment is required to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles. A

face shield may be required for

splash hazards.

Protects against splashes and

airborne particles.

Skin Protection

Gloves: Butyl rubber, Nitrile

rubber, or Neoprene gloves

are recommended. Clothing: A

lab coat or other protective

clothing that covers the arms is

mandatory.

Prevents skin contact with the

chemical.[1] It is crucial to

inspect gloves for any signs of

degradation before use.

Respiratory Protection

Generally not required in a

well-ventilated area. If

ventilation is inadequate, or if

exposure limits are exceeded,

a NIOSH-approved respirator

with organic vapor cartridges is

recommended.

Protects against inhalation of

vapors or mists.

Occupational Exposure Limits
While a specific Occupational Exposure Limit (OEL) for Butylated triphenyl phosphate has

not been established by major regulatory bodies, the closely related and often co-formulated

compound, triphenyl phosphate, has established limits. These can serve as a conservative

guideline.

Organization Exposure Limit (Time-Weighted Average)

OSHA (PEL) 3 mg/m³

ACGIH (TLV) 3 mg/m³

NIOSH (REL) 3 mg/m³
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Adherence to a strict operational plan is critical for minimizing risk. The following step-by-step

procedures should be followed when working with Butylated triphenyl phosphate.

Preparation and Handling
Consult the SDS: Before beginning any work, thoroughly review the Safety Data Sheet

(SDS) for Butylated triphenyl phosphate.

Work in a Ventilated Area: All handling of this chemical should be performed in a well-

ventilated laboratory, preferably within a chemical fume hood.

Don Appropriate PPE: Wear the recommended personal protective equipment as outlined in

the table above.

Dispensing: When transferring the chemical, use a funnel to minimize the risk of spills. Avoid

generating mists or aerosols.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the laboratory. Avoid breathing

in any vapors or mists.

Wash Hands Thoroughly: After handling the chemical, wash your hands thoroughly with soap

and water, even if gloves were worn.

Storage
Store in a Cool, Dry Place: Keep the container tightly closed and store it in a cool, dry, and

well-ventilated area.

Avoid Incompatible Materials: Store away from strong oxidizing agents.

Disposal Plan: A Step-by-Step Protocol
Proper disposal of Butylated triphenyl phosphate and any contaminated materials is crucial

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection:
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Collect all waste Butylated triphenyl phosphate and materials contaminated with it (e.g.,

gloves, absorbent pads, and empty containers) in a designated, properly labeled, and

sealed hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Butylated triphenyl phosphate".

Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area away from

incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office.

Follow all local, state, and federal regulations for hazardous waste disposal.

Logical Workflow for PPE Selection and Use
The following diagram illustrates the decision-making process for selecting and using the

appropriate PPE when handling Butylated triphenyl phosphate.
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PPE Selection and Use Workflow for Butylated Triphenyl Phosphate

Preparation

PPE Selection

Use and Removal

Start: Handling Butylated
 triphenyl phosphate

Review Safety Data Sheet (SDS)

Assess Task-Specific Risks
(e.g., splashing, aerosol generation)

Select Eye/Face Protection:
- Chemical Goggles (minimum)

- Face Shield (if splash risk)

Select Gloves:
- Butyl rubber
- Nitrile rubber

- Neoprene

Select Protective Clothing:
- Lab Coat

Assess Ventilation:
Is it adequate?

Don PPE Correctly

Wear NIOSH-approved respirator
with organic vapor cartridges

No

No respirator required

Yes

Perform Chemical Handling

Doff PPE Carefully to
Avoid Contamination

Dispose of Contaminated PPE
as Hazardous Waste

Wash Hands Thoroughly

End of Task

Click to download full resolution via product page

Caption: Logical workflow for PPE selection and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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